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Compound of Interest

Compound Name: BOC-L-Alanine benzyl ester

Cat. No.: B558391 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for the safe disposal of BOC-L-Alanine
benzyl ester, a common reagent in peptide synthesis. Adherence to these protocols is

essential for minimizing risks and complying with regulatory standards.

Key Safety and Hazard Information
BOC-L-Alanine benzyl ester is classified with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary measures include avoiding inhalation of dust or vapors, wearing appropriate

personal protective equipment (PPE), and ensuring adequate ventilation.[1][2][3][4] In case of

exposure, it is critical to seek fresh air, flush affected skin or eyes with water, and seek medical

attention if symptoms persist.[2][4][5]

Quantitative Data Summary
For quick reference, the table below summarizes key quantitative and physical properties of

BOC-L-Alanine benzyl ester.
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Property Value Source

CAS Number 51814-54-1 [6]

Molecular Formula C15H21NO4 [7]

Molecular Weight 279.33 g/mol [7]

Appearance
Colorless to light-yellow liquid

or solid
[7]

Purity ≥95% [7]

Storage Temperature Refrigerator (4°C) or Ambient [7]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of BOC-L-Alanine
benzyl ester. This procedure is designed to be followed sequentially to ensure all safety and

regulatory aspects are addressed.

Experimental Workflow for Disposal
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1. Preparation

2. Waste Collection

3. Final Disposal

Consult Safety Data Sheet (SDS)

Wear appropriate Personal
Protective Equipment (PPE)

Collect waste in a designated,
properly labeled, and sealed container

Store container in a cool,
dry, and well-ventilated area

Contact licensed professional
waste disposal service

Arrange for pickup and
transportation

Complete all required
waste disposal documentation

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BOC-L-Alanine benzyl ester.

Detailed Disposal Methodologies
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1. Preparation and Personal Protective Equipment (PPE):

Consult the Safety Data Sheet (SDS): Before handling the chemical for disposal, thoroughly

review its SDS.

Personal Protective Equipment: Always wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles or a face shield to protect against splashes.

A lab coat or other protective clothing.

Use a fume hood or ensure adequate ventilation to avoid inhaling vapors.[1][2]

2. Waste Segregation and Storage:

Designated Waste Container: Collect unused BOC-L-Alanine benzyl ester and any

materials contaminated with it (e.g., filter paper, pipette tips) in a designated, chemically

compatible, and sealable waste container.

Labeling: Clearly label the waste container with the chemical name ("BOC-L-Alanine benzyl
ester") and relevant hazard symbols.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

3. Final Disposal Procedure:

Professional Disposal Service: The disposal of BOC-L-Alanine benzyl ester must be

handled by a licensed professional waste disposal company.[2][3] Do not attempt to dispose

of this chemical down the drain or in regular trash.[1][2]

Regulatory Compliance: Ensure that the disposal process complies with all local, state, and

federal environmental regulations.

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol). The rinsate should be collected and disposed of as hazardous
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waste. Puncturing the container after rinsing can prevent reuse.[1]

Logical Decision Pathway for Disposal
The following diagram illustrates the decision-making process for the proper disposal route of

BOC-L-Alanine benzyl ester.

Waste Assessment

Disposal Path Final Action

BOC-L-Alanine
benzyl ester waste

Is the material contaminated
with the chemical?

Dispose as
hazardous chemical waste

Yes

Dispose as
non-hazardous waste

No

Engage licensed waste
disposal service

Recycle or dispose of
in regular trash

Click to download full resolution via product page

Caption: Decision pathway for BOC-L-Alanine benzyl ester waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of BOC-L-Alanine Benzyl Ester: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558391#boc-l-alanine-benzyl-ester-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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